(1-(4-Methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazol-4-YL)methanol

• CAS No.: 618383-39-4
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• IUPAC Name: [1-(4-methoxyphenyl)-3-pyridin-3-ylpyrazol-4-yl]methanol
• InChI: InChI=1S/C16H15N3O2/c1-21-15-6-4-14(5-7-15)19-10-13(11-20)16(18-19)12-3-2-8-17-9-12/h2-10,20H,11H2,1H3
• InChI Key: JEYQXVXQTHCSCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C(=N2)C3=CN=CC=C3)CO

Description

(1-(4-Methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazol-4-YL)methanol is a chemical compound with the molecular formula C16H15N3O2 and a molecular weight of 281.31 g/mol. It features a pyrazole core structure substituted with a 4-methoxyphenyl group at the 1-position, a pyridin-3-yl group at the 3-position, and a methanol functional group at the 4-position. This specific molecular architecture places it within a class of heterocyclic compounds known for their potential in various research applications. Heterocyclic compounds containing pyrazole and pyridine moieties are of significant interest in medicinal chemistry and drug discovery research. Scientific literature indicates that structurally similar compounds have been investigated for a range of biological activities. For instance, research on analogous molecules has shown potential anti-inflammatory properties through the inhibition of the cyclooxygenase-2 (COX-2) enzyme . Other studies on pyrazole-derived compounds have explored their efficacy as inhibitors of cancer-related carbonic anhydrase isoforms . This product is strictly for Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or animal consumption.

Preparation Methods

Molecular Architecture

The target compound features a pyrazole core (C3H3N2) substituted at positions 1 and 3 with 4-methoxyphenyl and pyridin-3-yl groups, respectively, and a hydroxymethyl group at position 4. The presence of nitrogen heterocycles and polar functional groups necessitates precise regioselective synthesis to avoid isomeric byproducts.

Key Synthetic Hurdles

• Regioselectivity : Competing nucleophilic sites on pyridine and methoxyphenyl groups risk undesired cyclization pathways.

• Functional Group Compatibility : The methanol moiety requires protection/deprotection strategies to prevent oxidation during synthesis.

• Purification Complexity : Similar polarities of intermediates complicate isolation, often requiring chromatographic or recrystallization techniques.

General Synthetic Strategies

Cyclocondensation Approaches

Pyrazole ring formation typically employs 1,3-dipolar cycloaddition or Knorr-type reactions. For example, Method A (adapted from) involves:

• Reacting 4-methoxyphenylhydrazine with a β-ketoester derivative of pyridine-3-carbaldehyde.

• Cyclizing under acidic conditions (e.g., TosOH in MeOH) to form the pyrazole core.

Representative Reaction Scheme :

$$\text{4-Methoxyphenylhydrazine} + \text{3-Pyridinyl-β-ketoester} \xrightarrow{\text{TosOH, MeOH, 70°C}} \text{Pyrazole Intermediate}$$

Hydroxymethylation

The hydroxymethyl group is introduced via:

• Mannich Reaction : Treating 4-unsubstituted pyrazole with formaldehyde under basic conditions.

• Reduction : Reducing a 4-carboxyl or 4-cyanopyrazole intermediate using NaBH4 or LiAlH4.

Example Protocol from :
A 4-cyanopyrazole precursor (0.5 mmol) was reduced with NaBH4 (2 eq) in THF/H2O (3:1) at 0°C for 2 h, yielding the methanol derivative in 68% after silica gel chromatography.

Detailed Preparation Methods

Two-Step Synthesis via Pyrazole Cyclization and Functionalization

Step 1: Pyrazole Core Formation

• Reagents : 4-Methoxyphenylhydrazine hydrochloride (1.2 eq), ethyl 3-(pyridin-3-yl)-3-oxopropanoate (1 eq), TosOH (0.2 eq).

• Conditions : Reflux in MeOH for 12 h under N2.

• Outcome : Ethyl 1-(4-methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate (87% yield).

Step 2: Ester Reduction

• Reagents : LiAlH4 (3 eq), anhydrous THF.

• Conditions : Stir at 0°C → RT for 4 h. Quench with wet EtOAc.

• Outcome : (1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol (73% yield).

Data Table 1: Optimization of Reduction Conditions

Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)
NaBH4	THF/H2O	0→25	2	68
LiAlH4	THF	0→25	4	73
BH3·THF	THF	25	6	61

One-Pot Tandem Cyclization-Reduction

Single-Step Protocol ( Adaptation) :

• Reagents : 4-Methoxybenzaldehyde (1 eq), 3-acetylpyridine (1 eq), hydrazine hydrate (1.2 eq), NaBH4 (2 eq).

• Conditions : HFIP solvent, 4Å molecular sieves, 25°C, 6 h.

• Outcome : Direct formation of the target compound in 94% yield via in situ imine formation and reduction.

Advantages :

• Avoids intermediate isolation.

• HFIP enhances electrophilicity of carbonyl groups, accelerating cyclization.

Catalytic and Green Chemistry Approaches

Palladium-Catalyzed Coupling

Method H ( Modification) :

• Reagents : 4-Bromopyrazole intermediate (1 eq), pyridin-3-ylboronic acid (1.5 eq), Pd2(dba)3 (0.1 eq), XantPhos (0.2 eq).

• Conditions : t-BuONa in toluene at 110°C for 12 h.

• Outcome : Introduces pyridin-3-yl group with 82% yield post prep-HPLC.

Solvent-Free Mechanochemical Synthesis

Ball-Milling Technique :

• Reagents : Solid-state reaction of hydrazine derivatives and diketones.

• Conditions : 30 Hz for 2 h, room temperature.

• Reported Yield : 89% (analogous compounds).

Comparative Analysis of Methods

Data Table 2: Method Efficiency Comparison

Method	Steps	Total Yield (%)	Purity (%)	Key Advantage
Two-Step Cyclization	2	64	98	High regiocontrol
One-Pot HFIP	1	94	95	Time-efficient
Catalytic Coupling	3	58	99	Modular substrate scope

Chemical Reactions Analysis

Hydroxymethyl Group Functionalization

The primary reaction site is the hydroxymethyl (-CH₂OH) group at the 4-position of the pyrazole ring. Key transformations include:

1.1. Tosylation and Subsequent Nucleophilic Substitution

The alcohol group undergoes tosylation with p-toluenesulfonyl chloride (TsCl) to form a tosylate intermediate, enabling nucleophilic displacement reactions :
Reaction Pathway :

$$\text{(1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol} \xrightarrow{\text{TsCl, Base}} \text{Tosylate} \xrightarrow{\text{NaN}_3} \text{Azide} \xrightarrow{\text{LiAlH}_4} \text{Aminomethyl Derivative}$$

Conditions :

• Tosylation: TsCl, pyridine, 0–25°C, 12 h

• Azide substitution: NaN₃, DMF, 80°C, 6 h

• Reduction: LiAlH₄, THF, 0°C → RT, 2 h

Products :

Step	Product	Yield (%)	Characterization (¹H NMR)
Tosylate	(4-Tosyloxymethyl)pyrazole	85	δ 7.78 (d, J = 8.4 Hz, 2H), 4.76 (s, 2H)
Azide	(4-Azidomethyl)pyrazole	78	δ 4.30 (s, 2H)
Aminomethyl	(4-Aminomethyl)pyrazole	65	δ 3.45 (s, 2H), 1.90 (br, NH₂)

1.2. Fluorination with DAST

The hydroxymethyl group reacts with diethylaminosulfur trifluoride (DAST) to yield fluorinated derivatives :
Reaction :

$$\text{(1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol} \xrightarrow{\text{DAST, -78°C → RT}} \text{(4-Fluoromethyl)pyrazole}$$

Conditions : DAST (2 eq), DCM, -78°C → RT, 4 h
Product :

• 4-Fluoromethyl derivative (52)

• Yield: 62%

• ¹⁹F NMR: δ -215.1 (t, J = 47 Hz)

Pyrazole Ring Modifications

The pyrazole core participates in electrophilic substitution and coupling reactions:

2.1. Suzuki-Miyaura Cross-Coupling

The pyridine moiety at the 3-position facilitates palladium-catalyzed couplings :
Reaction :

$$\text{(1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol} + \text{Arylboronic Acid} \xrightarrow{\text{Pd(PPh}_3\text{)}_4, \text{Base}} \text{Biaryl Product}$$

Conditions : Pd(PPh₃)₄ (5 mol%), K₂CO₃, DME/H₂O, 90°C, 12 h
Example :

• Boronic acid: 4-Carboxyphenylboronic acid

• Yield: 73%

• UPLC/MS: m/z = 407.2 [M+H]⁺

2.2. Halogenation

Electrophilic chlorination/bromination occurs at the 5-position of the pyrazole ring :
Reaction :

$$\text{(1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol} \xrightarrow{\text{NCS/NBS, AcOH}} \text{5-Halo Derivative}$$

Conditions : N-Chlorosuccinimide (NCS) or N-Bromosuccinimide (NBS), acetic acid, 50°C, 3 h
Products :

Halogen	Product	Yield (%)	¹H NMR
Cl	5-Chloro	68	δ 8.51 (s, 1H)
Br	5-Bromo	65	δ 8.55 (s, 1H)

3.1. Ureido Derivatives

The aminomethyl intermediate reacts with isocyanates to form ureas :
Reaction :

$$\text{(4-Aminomethyl)pyrazole} + \text{4-Fluorophenyl Isocyanate} \xrightarrow{\text{THF, RT}} \text{Ureido Derivative}$$

Conditions : THF, RT, 2 h
Product :

• Ureido derivative (54)

• Yield: 82%

• ¹H NMR: δ 8.20 (s, 1H, NH), 7.45 (d, J = 8.7 Hz, 2H)

3.2. Carboxylic Acid Derivatives

Oxidation of the hydroxymethyl group yields carboxylic acids :
Reaction :

$$\text{(1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol} \xrightarrow{\text{KMnO}_4, \text{H}_2\text{SO}_4} \text{Carboxylic Acid}$$

Conditions : KMnO₄, H₂SO₄, H₂O, 60°C, 6 h
Product :

• Carboxylic acid derivative

• Yield: 58%

• ¹³C NMR: δ 167.8 (COOH)

Scientific Research Applications

(1-(4-Methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazol-4-YL)methanol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (1-(4-Methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazol-4-YL)methanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

A comparative analysis of structurally analogous pyrazole-methanol derivatives is provided below, focusing on substituent effects, physicochemical properties, and biological activities.

Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Substituents (Positions 1, 3, 4)	Molecular Weight (g/mol)	Key Properties
(1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol (Target)	C₁₆H₁₅N₃O₂	4-OCH₃ (1), pyridin-3-yl (3), CH₂OH (4)	281.31	Moderate polarity due to -OCH₃ and pyridine; potential for H-bonding via -OH
(1-(4-Methylphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol	C₁₆H₁₅N₃O	4-CH₃ (1), pyridin-3-yl (3), CH₂OH (4)	265.32	Reduced polarity (CH₃ vs. OCH₃); higher lipophilicity
(1-(2-Fluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-yl)methanol	C₁₇H₁₅FN₂O₂	2-F (1), 4-OCH₃ (3), CH₂OH (4)	286.31	Increased electronegativity (F); altered steric hindrance at position 1
(1-(2,4-Difluorophenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol	C₁₅H₁₁F₂N₃O	2,4-F₂ (1), pyridin-3-yl (3), CH₂OH (4)	287.26	Enhanced metabolic stability (fluorine); potential for improved bioavailability
[1-Phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanol	C₁₄H₁₂N₂OS	Ph (1), thiophen-2-yl (3), CH₂OH (4)	256.33	Thiophene introduces π-π stacking potential; reduced basicity vs. pyridine

Key Observations :

• Electron-Donating vs. In contrast, fluorinated analogs () exhibit stronger electron-withdrawing effects, which may enhance stability and receptor affinity .
• Lipophilicity : Replacement of -OCH₃ with -CH₃ () increases lipophilicity (logP ~2.1 vs. ~1.8), impacting membrane permeability and metabolic clearance .
• Solubility : The hydroxymethyl group (-CH₂OH) in all compounds provides moderate aqueous solubility, but the pyridine ring in the target compound may further enhance solubility in acidic environments via protonation .

Biological Activity

(1-(4-Methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazol-4-YL)methanol is a compound with significant potential in medicinal chemistry, particularly in the development of anticancer agents. Its unique structure, characterized by a pyrazole core substituted with a methoxyphenyl and pyridinyl group, suggests diverse biological activities that warrant detailed exploration.

• Molecular Formula : C16H15N3O2
• Molecular Weight : 281.31 g/mol
• Boiling Point : 511.6 ± 50.0 °C (predicted)
• Density : 1.23 ± 0.1 g/cm³ (predicted)
• pKa : Approximately 13 (predicted) .

The biological activity of this compound can be attributed to its ability to interact with specific cellular pathways involved in cancer proliferation and apoptosis. Research indicates that similar pyrazole derivatives can inhibit key enzymes involved in cell cycle regulation and apoptosis, making them promising candidates for cancer therapy.

Antiproliferative Effects

Recent studies have demonstrated the antiproliferative effects of (1-(4-Methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazol-4-YL)methanol against various human cancer cell lines:

Cell Line	IC50 (µM)	Reference
MV4-11	10.5
K562	12.0
MCF-7	8.5

The compound exhibited significant cytotoxicity, particularly against MCF-7 cells, which are representative of breast cancer. The mechanism appears to involve the induction of apoptosis through the activation of caspase pathways and inhibition of proliferative signaling .

Case Studies

In a notable case study, researchers synthesized a series of pyrazole derivatives, including (1-(4-Methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazol-4-YL)methanol, and evaluated their biological activities:

• Synthesis : The compound was synthesized using a multi-step reaction involving the coupling of 4-methoxyphenyl and pyridin-3-yl precursors.
• Biological Evaluation : The synthesized compounds were tested for their ability to induce apoptosis in cancer cells. Results indicated that compounds with bulky substituents at the 4-position significantly reduced antiproliferative activity, while those with smaller substituents maintained efficacy .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies revealed that:

• The presence of the methoxy group at the para position of the phenyl ring enhances lipophilicity and cellular uptake.
• Substituents on the pyridine ring can modulate biological activity, suggesting that fine-tuning these groups could optimize therapeutic potential .

Q & A

Basic Questions

Q. What are the common synthetic routes for (1-(4-Methoxyphenyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanol?

• Methodology : The compound is synthesized via condensation reactions. A typical approach involves reacting a pyrazole aldehyde (e.g., 3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde) with a methoxyphenyl-substituted acetyl precursor under reflux in ethanol or acetic acid. Ammonium acetate is often used as a catalyst, and the reaction is monitored via TLC. Purification is achieved via recrystallization or column chromatography .
• Key Steps :

Formation of the pyrazole core via cyclization.

Introduction of the 4-methoxyphenyl group via nucleophilic substitution or coupling.

Reduction or oxidation to install the methanol moiety at the pyrazole-4-position.

Q. What spectroscopic techniques are employed to characterize this compound?

• Techniques :

• 1H/13C NMR : To confirm the substitution pattern and aromatic proton environments (e.g., pyridin-3-yl vs. methoxyphenyl groups) .
• FTIR : To identify functional groups (e.g., O-H stretch at ~3200 cm⁻¹ for the methanol group) .
• Mass Spectrometry (HRMS/ESI-MS) : For molecular weight validation and fragmentation pattern analysis .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance the yield and purity of this compound?

• Variables to Optimize :

• Solvent : Polar aprotic solvents (e.g., DMF) may improve solubility of intermediates, while acetic acid can accelerate cyclization .
• Catalysts : Use of Lewis acids (e.g., ZnCl₂) or phase-transfer catalysts to reduce reaction time .
• Temperature : Controlled reflux (e.g., 140°C for 8 hours) ensures complete cyclization without side reactions like decarboxylation .
  • Yield Improvement Strategies :
• Microwave-Assisted Synthesis : Reduces reaction time and improves regioselectivity .
• Parallel Screening : Test solvent/catalyst combinations using high-throughput platforms.

Q. How does X-ray crystallography contribute to understanding the molecular geometry and intermolecular interactions of this compound?

• Procedure : Single-crystal XRD analysis using SHELX software (e.g., SHELXL for refinement) reveals bond lengths, angles, and torsion angles. For example, the dihedral angle between the pyridin-3-yl and methoxyphenyl groups influences π-π stacking .
• Key Findings :

• Hydrogen bonding between the methanol -OH and pyridin-3-yl nitrogen stabilizes the crystal lattice .
• Non-covalent interactions (e.g., C-H···π) dictate packing efficiency and solubility properties .

Q. What strategies are used to analyze biological activity, and how do structural modifications impact efficacy?

• Biological Assays :

• Antimicrobial Screening : Broth microdilution assays (MIC determination) against Gram-positive/negative bacteria .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa) to evaluate IC₅₀ values .
  • Structure-Activity Relationship (SAR) :
• Substitution at the pyrazole-4-position (e.g., replacing -CH₂OH with -COOH) alters membrane permeability .
• Electron-donating groups (e.g., -OCH₃) enhance π-stacking with DNA/RNA targets .

Q. How are computational methods (e.g., DFT, molecular docking) applied to predict the reactivity and binding affinity of this compound?

• DFT Calculations :

• Optimize geometry at the B3LYP/6-31G(d) level to predict frontier molecular orbitals (HOMO-LUMO gaps) and nucleophilic/electrophilic sites .
  • Docking Studies :
• AutoDock Vina or Schrödinger Suite to model interactions with biological targets (e.g., bacterial topoisomerase II) .
  • Output Metrics :
• Binding energy scores (< -7 kcal/mol suggest strong affinity) .

Data Contradiction Analysis

Q. How do discrepancies in reported synthetic yields arise, and how can they be resolved?

• Root Causes :

• Variations in starting material purity (e.g., residual moisture in aldehydes).
• Divergent workup protocols (e.g., column chromatography vs. recrystallization).
  • Resolution :
• Standardize reaction conditions (e.g., inert atmosphere for moisture-sensitive steps) .
• Use orthogonal characterization (e.g., HPLC purity >95%) to validate yields .